Cas no 1261903-23-4 (2-Amino-5-(thiophen-2-YL)isonicotinic acid)

• Product Name: 2-Amino-5-(thiophen-2-YL)isonicotinic acid
• CAS No: 1261903-23-4
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• MDL: MFCD18316708
• CID: 2762391
• PubChem ID: 53222488
• Update Time: 2025-06-28

2-Amino-5-(thiophen-2-YL)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261903-23-4
• 2-AMINO-5-(THIOPHEN-2-YL)ISONICOTINIC ACID
• 2-Amino-5-(thiophen-2-yl)isonicotinic acid, 95%
• MFCD18316708
• 2-Amino-5-(thiophen-2-yl)pyridine-4-carboxylic acid
• DTXSID90686897
• 2-Amino-5-(thiophen-2-YL)isonicotinic acid

• MDL： MFCD18316708
• Inchi： 1S/C10H8N2O2S/c11-9-4-6(10(13)14)7(5-12-9)8-2-1-3-15-8/h1-5H,(H2,11,12)(H,13,14)
• InChI Key： JGZXGDYLFNSNJR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=NC(=CC=1C(=O)O)N

Computed Properties

• Exact Mass: 220.03064868Da
• Monoisotopic Mass: 220.03064868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Additional information on 2-Amino-5-(thiophen-2-YL)isonicotinic acid

2-Amino-5-(thiophen-2-YL)isonicotinic Acid (CAS No: 1261903-23-4)

2-Amino-5-(thiophen-2-YL)isonicotinic Acid, also known by its CAS number 1261903-23-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has been extensively studied for its unique properties and potential applications in drug development and materials science.

The chemical structure of 2-Amino-5-(thiophen-2-YL)isonicotinic Acid is characterized by a central isonicotinic acid backbone, which is a derivative of nicotinic acid with an additional amino group at the 5-position. The thiophene ring, attached at the 5-position via a sulfur atom, introduces unique electronic and steric properties to the molecule. This combination of functional groups makes it a versatile compound for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 1261903-23-4 in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The thiophene moiety, known for its aromatic stability and ability to participate in π–π interactions, has been shown to enhance the bioavailability and target specificity of derivatives.

In addition to its pharmacological applications, 1261903-23-4 has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in designing new materials for catalysis and sensing applications. Recent advancements in green chemistry have further emphasized the importance of this compound as a sustainable alternative in synthetic processes.

The synthesis of 1261903-23-4 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to improve yield and purity, making it more accessible for large-scale production and research purposes.

Furthermore, computational studies have provided insights into the electronic properties and reactivity of 1261903-23-4. These studies have been instrumental in predicting the compound's behavior under various reaction conditions and guiding experimental designs for new derivatives.

In conclusion, 1261903-23-4, or 2-Amino-5-(thiophen-2-YL)isonicotinic Acid, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research advancements, positions it as a key player in future innovations in both medicine and materials science.